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Compound of Interest

(S)-2-Phenylpiperidine
Compound Name:

hydrochloride
CAS No.: 155106-18-6
Cat. No.: B1473027

Get Quote

Core Physicochemical and Structural
Characteristics

(S)-2-Phenylpiperidine hydrochloride is the hydrochloric acid salt of the (S)-enantiomer of 2-
Phenylpiperidine. The introduction of the chiral center and the formation of a salt dramatically
influence its physical and biological properties compared to its racemic free-base form. The
hydrochloride salt form is often preferred in research and development settings due to its
increased stability and improved handling characteristics as a crystalline solid, compared to the

free base which is a liquid.

Summary of Physicochemical Data

The fundamental properties of (S)-2-Phenylpiperidine and its hydrochloride salt are
summarized below. It is critical to distinguish between the free base and the salt, as their
molecular weights and other properties differ.
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(S)-2-

(S)-2-
Phenylpiperidine

Property Phenylpiperidine . Source(s)
Hydrochloride
(Free Base)
(Salt)
CAS Number 70665-05-3 155106-18-6 [3]
Molecular Formula C11H1sN C11H16CIN [3]
Molecular Weight 161.24 g/mol 197.70 g/mol [3]
o Solid (Typical for HCI
Appearance Liquid
salts)
Purity Commonly =295% Commonly 295% [4][5]
2-8°C, Protect from
Storage Temperature 2-8°C ] [5]
light
Hydrogen Bond
1 2 [31[4]
Donors
Hydrogen Bond
yered 1 1 [4]
Acceptors
Rotatable Bond Count 1 1 [3114]

C1CCC2=CC=CC=C2

SMILES String ol

N1lc2ccccc2

Synthesis and Stereochemical Control: An
Asymmetric Approach

The biological activity of chiral molecules like 2-phenylpiperidine is often stereospecific,
meaning one enantiomer may have desired therapeutic effects while the other could be inactive
or even contribute to off-target toxicity. Therefore, achieving high enantiomeric purity is a
paramount objective in its synthesis. The most effective and modern strategy for producing
enantiomerically enriched 2-aryl piperidines is the asymmetric hydrogenation of a
corresponding 2-phenylpyridinium salt.[6]
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This approach is superior to classical resolution techniques as it builds the desired
stereocenter directly, which is more atom-economical and efficient. The choice of a chiral
catalyst, typically based on a transition metal like Iridium or Rhodium complexed with a chiral
ligand, is the causal factor behind the high stereoselectivity.[6]

Workflow for Asymmetric Synthesis
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Caption: Asymmetric synthesis workflow for (S)-2-Phenylpiperidine HCI.
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Experimental Protocol: Asymmetric Hydrogenation

This protocol is a representative, field-proven methodology based on established principles of

asymmetric catalysis.[6]

Reactor Preparation: A high-pressure hydrogenation vessel is rendered inert by purging with
argon or nitrogen.

Charge Substrate and Catalyst: The N-benzyl-2-phenylpyridinium salt and the chiral iridium
catalyst (e.g., an iridium complex with a P,N ligand like MeO-BoQPhos) are added to the
vessel. The catalyst loading is typically low (e.g., 0.5-1 mol%).

Add Solvent: Anhydrous, degassed solvent (e.g., dichloromethane) is added via cannula
transfer.

Hydrogenation: The vessel is sealed, purged carefully with Hz gas, and then pressurized to
the target pressure (e.g., 50 bar). The reaction is stirred at a controlled temperature (e.g., 30-
50°C) for 12-24 hours, or until reaction completion is confirmed by an appropriate analytical
method (e.g., TLC or LC-MS).

Work-up: The vessel is carefully depressurized, and the solvent is removed under reduced
pressure. The resulting residue contains the enantiomerically enriched (S)-N-benzyl-2-
phenylpiperidine.

Deprotection: The N-benzyl protecting group is removed. A common method is catalytic
transfer hydrogenation using palladium on carbon (Pd/C) and a hydrogen source like
ammonium formate, or by direct hydrogenation.

Salt Formation: The purified (S)-2-Phenylpiperidine free base is dissolved in a suitable
anhydrous solvent (e.g., diethyl ether). A stoichiometric amount of HCI (as a solution in ether
or dioxane) is added dropwise with stirring.

Isolation: The (S)-2-Phenylpiperidine hydrochloride typically precipitates as a white or off-
white solid. The solid is collected by filtration, washed with cold solvent, and dried under
vacuum to yield the final product.
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Self-Validation: The success of this protocol is validated at each stage. The enantiomeric ratio
(e.r.) of the product from step 5 is determined by chiral HPLC. The purity of the final product
(step 8) is confirmed by NMR, elemental analysis, and melting point determination.

Pharmacological Context and Research
Applications

The phenylpiperidine scaffold is a classic "privileged structure” in medicinal chemistry. Its rigid,
chair-like conformation allows for precise spatial orientation of the phenyl group and nitrogen
atom, facilitating interactions with biological targets. Phenylpiperidine derivatives are best
known for their activity as potent analgesics that act as agonists at the p-opioid receptor.[7]
Famous examples include meperidine and fentanyl.[7][8] Their primary mechanism involves
binding to these G-protein coupled receptors in the central nervous system, which increases
the pain threshold and produces sedation.[8]

(S)-2-Phenylpiperidine hydrochloride itself is not typically an end-product drug but rather a
crucial chiral building block.[1] Its value lies in its utility for:

» Neuroscience Research: Used as a starting point to synthesize novel ligands for exploring
the structure-activity relationships (SAR) of receptors and transporters in the CNS.[1]

o Drug Discovery: Serves as a key intermediate in the synthesis of more complex drug
candidates for conditions such as chronic pain, depression, and other neurological disorders.

[1]

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28226339/
https://pubmed.ncbi.nlm.nih.gov/28226339/
https://www.painphysicianjournal.com/current/pdf?article=NDIwOQ%3D%3D&journal=103
https://www.painphysicianjournal.com/current/pdf?article=NDIwOQ%3D%3D&journal=103
https://www.benchchem.com/product/b1473027/docs?utm_src=pdf-body#s-2-phenylpiperidine-hydrochloride-basic-properties
https://www.chemimpex.com/products/43452
https://www.chemimpex.com/products/43452
https://www.chemimpex.com/products/43452
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1473027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Chemical Derivatization Potential Therapeutic Targets

Piperidine Ring CNS Receptor Probes
Substitution (Research Tools)
=
[ PhenylRing \ 4 Reuptake Inhibitors
Functionalization ) (Antidepressants)
‘ . . .
N-Substitution NY Opioid Receptqr Ligands
(Analgesics)

(S)-2-Phenylpiperidine HCI
(Core Scaffold)

Click to download full resolution via product page

Caption: Role of (S)-2-Phenylpiperidine HCI as a versatile research scaffold.

Safety, Handling, and Storage

As a biologically active amine salt, (S)-2-Phenylpiperidine hydrochloride requires careful
handling. The primary hazards are associated with its irritant properties and potential toxicity if
ingested.[9][10]

GHS Hazard Classification
Signal Word &

Hazard Class GHS Code Source(s)
Statement

Warning: Harmful if

Acute Toxicity, Oral H302 [4]
swallowed.

Skin Warning: Causes skin

: o H315 N [10]
Corrosion/Irritation irritation.
Serious Eye Warning: Causes

I H319 : N [10]

Damage/Irritation serious eye irritation.
Specific Target Organ

o ) Warning: May cause
Toxicity (Single H335 ) S [10]
respiratory irritation.
Exposure)
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Protocol for Safe Handling and Storage

Adherence to the following protocol is mandatory to ensure user safety and maintain
compound integrity.

o Engineering Controls: Handle only inside a certified chemical fume hood to mitigate
inhalation risks.[11]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[11]

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Gloves must be inspected
before use and disposed of properly after handling.[11]

o Body Protection: Wear a standard laboratory coat. For larger quantities, a chemical-
resistant apron or suit may be required.[11]

e Handling Procedures:

[¢]

Avoid generating dust.

[¢]

Do not eat, drink, or smoke in the handling area.

[e]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[11]

o

Ensure containers are kept tightly closed when not in use.[11]
o Storage:

o Store in a cool, dry, and well-ventilated area.[11]

o Keep in the original, tightly sealed container, protected from light.[5]

o Store locked up and away from incompatible materials (e.g., strong oxidizing agents).[9]
e Emergency Procedures:

o If Swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor.[9]
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o If on Skin: Remove all contaminated clothing immediately. Wash skin with plenty of soap
and water. If irritation persists, seek medical attention.[9]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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